Cas no 2137572-53-1 (1-{2,3-diazabicyclo2.2.1heptan-2-yl}-3-methylbutan-1-one)

• Product Name: 1-{2,3-diazabicyclo2.2.1heptan-2-yl}-3-methylbutan-1-one
• CAS No: 2137572-53-1
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5608593
• PubChem ID: 165716706
• Update Time: 2025-05-19

1-{2,3-diazabicyclo2.2.1heptan-2-yl}-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-841630
• 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}-3-methylbutan-1-one
• 2137572-53-1
• 1-{2,3-diazabicyclo2.2.1heptan-2-yl}-3-methylbutan-1-one

• Inchi： 1S/C10H18N2O/c1-7(2)5-10(13)12-9-4-3-8(6-9)11-12/h7-9,11H,3-6H2,1-2H3
• InChI Key： INGFPVBVYOTCPT-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N1C2CCC(C2)N1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{2,3-diazabicyclo2.2.1heptan-2-yl}-3-methylbutan-1-one

Introduction to 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}-3-methylbutan-1-one (CAS No. 2137572-53-1)

The compound 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}-3-methylbutan-1-one, identified by the CAS number 2137572-53-1, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. Its unique structural framework, featuring a diazabicyclo[2.2.1]heptane moiety fused with an acyl group, positions it as a versatile scaffold for designing novel bioactive molecules.

The diazabicyclo[2.2.1]heptane core is a strained bicyclic structure that often serves as a privileged scaffold in drug discovery due to its ability to adopt specific conformations, which can enhance binding affinity to biological targets. This particular compound has garnered attention for its potential applications in modulating enzyme activity and interacting with protein receptors. The presence of the 3-methylbutan-1-one side chain further contributes to its molecular complexity, offering opportunities for fine-tuning physicochemical properties such as solubility, lipophilicity, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of this compound with greater precision. Studies suggest that the diazabicyclo[2.2.1]heptane moiety can act as a rigid constraint, improving the binding efficiency of small molecules to their intended targets. This feature is particularly valuable in the development of enzyme inhibitors and receptor modulators, where precise spatial orientation of functional groups is critical.

In the realm of medicinal chemistry, derivatives of this compound have been investigated for their potential therapeutic effects in various disease models. For instance, modifications to the acyl group or the methyl substituent on the butanone chain can lead to compounds with enhanced pharmacological activity. Preliminary in vitro studies have demonstrated that certain analogs exhibit promising interactions with biological targets associated with inflammatory pathways and neurodegenerative disorders.

The synthesis of 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}-3-methylbutan-1-one presents both challenges and opportunities for synthetic chemists. The strained bicyclic system requires careful handling during synthetic transformations to maintain its integrity while introducing desired functional groups. Advances in transition-metal-catalyzed reactions and organometallic chemistry have provided new tools for constructing complex molecular architectures efficiently.

From a pharmacokinetic perspective, the structural features of this compound influence its absorption, distribution, metabolism, and excretion (ADME) properties. The diazabicyclo[2.2.1]heptane core may contribute to metabolic stability by resisting enzymatic degradation, while the acyl and alkyl groups can be tailored to optimize bioavailability. These considerations are essential for translating promising preclinical findings into viable candidates for clinical development.

Current research trends indicate that hybrid molecules combining heterocyclic scaffolds with acyl groups are emerging as a rich area for drug discovery innovation. The compound in question aligns well with this trend, offering a platform for generating structurally diverse libraries of bioactive molecules through combinatorial chemistry and high-throughput screening approaches.

The potential applications of 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}-3-methylbutan-1-one extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals, where its unique structural motifs may inspire novel formulations or active ingredients with improved performance characteristics.

In conclusion, 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}-3-methylbutan-1-one (CAS No. 2137572-53-1) represents a structurally intriguing molecule with broad utility in chemical synthesis and drug discovery. Its distinctive framework combines rigidity with functional diversity, making it a valuable scaffold for developing next-generation bioactive compounds addressing unmet medical needs.